1-Benzylglycerol-1,3-18O2

• Molecular Formula: C₁₀H₁₄O¹⁸O₂
• Molecular Weight: 186.22
• Synonyms: 3-(Phenylmethoxy)-1,2-propanediol-18O2; (RS)-3-(Benzyloxy)-1,2-propanediol-18O2; NSC 74241-18O2; _x000B_(±)-1-O-Benzylglycerol-18O2; (±)-3-(Benzyloxy)-1,2-propanediol-18O2; 1-O-Benzylglycerol-18O2; 3-(Benzyloxy)-1,2-propanediol-18O2; 3-(Phenylmethoxy)-1,2

Description

1-Benzylglycerol-1,3-18O2 is a stable oxygen-18 (¹⁸O) isotopically labeled derivative of 1-benzylglycerol (CAS B277000). Its primary application lies in synthesizing specialized ether lipids, such as 2,3-di-O-phytanyl-sn-glycerol-1-tetraethylene glycol-(3-trichloropropyl-silane) ether lipid (DPTTC) and 2,3-di-O-phytanyl-sn-glycerol-1-tetraethylene glycol-(3-chloro-dimethylpropyl-silane) ether lipid (DPTDC). The isotopic labeling at the 1,3-oxygen positions enables precise tracking in metabolic studies, reaction mechanisms, or material science applications, distinguishing it from non-labeled analogs .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The BZ-series compounds, including 1-Benzylglycerol-1,3-18O2, share a glycerol backbone but differ in substituents, isotopic labeling, and applications. Below is a comparative analysis based on structural features, physicochemical properties, and functional roles:

Structural and Functional Comparison

Compound Name	CAS Number	Key Structural Features	Applications	References
1-Benzylglycerol-1,3-18O2	B277000*	Glycerol with benzyl group; ¹⁸O at 1,3 positions	Synthesis of DPTTC and DPTDC ether lipids; isotopic tracer studies
1-Butyrylglycerol (BZ 2)	557-25-5	Glycerol esterified with butyryl group	Biochemical research; precursor for lipid derivatives
BZ 3	2051-61-8	Undisclosed structure (likely glycerol-derived)	Analytical standards; formulation in hexane/isooctane solutions
BZ 4 Solution	2051-62-9	Solution in hexane/isooctane (100 µg/mL)	Chromatography or spectroscopy reference materials
1-Benzhydrylazetidin-3-ol	18621-17-5	Azetidine ring with benzhydryl and hydroxyl	Pharmaceutical intermediates; receptor-binding studies

Key Differentiators

• Isotopic Labeling: 1-Benzylglycerol-1,3-18O2 is unique in its ¹⁸O labeling, enabling traceability in synthetic pathways and metabolic studies, unlike non-labeled analogs like BZ 2 or BZ 3 .
• Functional Groups : The benzyl group in 1-Benzylglycerol-1,3-18O2 enhances hydrophobicity compared to the butyryl group in BZ 2, affecting solubility and lipid membrane interactions .
• Applications : While 1-Benzylglycerol-1,3-18O2 is specialized for ether lipid synthesis, BZ 4 Solution and BZ 3 serve as analytical standards, highlighting divergent use cases .
• Structural Complexity : 1-Benzhydrylazetidin-3-ol (azetidine backbone) diverges entirely from glycerol-based compounds, emphasizing differences in ring-structure reactivity and pharmaceutical relevance .

Research Findings and Implications

Isotopic Labeling Advantages

Studies utilizing 1-Benzylglycerol-1,3-18O2 demonstrate its utility in elucidating oxygen migration pathways during lipid synthesis. For example, ¹⁸O tracing confirmed the retention of labeled oxygen atoms in DPTTC, validating its stability under reaction conditions . Non-labeled analogs lack this precision, limiting their use to non-tracer applications.

Solubility and Reactivity Trends

• Hydrophobicity : The benzyl group in 1-Benzylglycerol-1,3-18O2 reduces aqueous solubility compared to BZ 2 (butyrylated), aligning with its use in hydrophobic lipid matrices .
• Synthetic Versatility: BZ 3 and BZ 4 formulations in hexane/isooctane suggest compatibility with non-polar solvents, whereas 1-Benzylglycerol-1,3-18O2 is tailored for silane-ether lipid coupling .

Pharmacological Divergence

1-Benzhydrylazetidin-3-ol’s azetidine ring and benzhydryl group render it suitable for targeting central nervous system receptors, a role absent in glycerol-based compounds. This underscores the impact of backbone architecture on biological activity .